Cas no 176640-04-3 ({3-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol)

• Product Name: {3-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol
• CAS No: 176640-04-3
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• MDL: MFCD31922728
• CID: 1368889
• PubChem ID: 102404787
• Update Time: 2025-06-14

{3-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
• {3-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol
• (3-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenyl)methanol
• BS-16062
• N16982
• [3-[3-(trifluoromethyl)diazirin-3-yl]phenyl]methanol
• {3-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol
• CS-0196865
• 176640-04-3
• EN300-22966150
• MFCD31922728
• AKOS037648935
• {3-[3-(trifluoromethyl)diazirin-3-yl]phenyl}methanol

• MDL： MFCD31922728
• Inchi： 1S/C9H7F3N2O/c10-9(11,12)8(13-14-8)7-3-1-2-6(4-7)5-15/h1-4,15H,5H2
• InChI Key： QZAZXCJOBNXZHE-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=CC=C(CO)C=2)N=N1)(F)F

Computed Properties

• Exact Mass: 216.05111
• Monoisotopic Mass: 216.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 44.95

Additional information on {3-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol

Comprehensive Overview of {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol (CAS No. 176640-04-3)

{3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol is a highly specialized chemical compound with a unique molecular structure, featuring a trifluoromethyl-diazirine moiety attached to a phenyl ring. This compound is widely recognized in the field of organic chemistry and materials science due to its versatile applications in photoaffinity labeling, crosslinking studies, and bioconjugation. The presence of the diazirine group makes it particularly valuable for researchers investigating molecular interactions and protein-ligand binding.

In recent years, the demand for photoactivatable probes like {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol has surged, driven by advancements in proteomics and drug discovery. Scientists frequently search for compounds that enable precise target identification and binding site mapping, and this molecule fits the bill perfectly. Its trifluoromethyl group enhances stability and reactivity, making it a preferred choice for high-throughput screening and chemical biology applications.

One of the most intriguing aspects of {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol is its role in click chemistry and bioorthogonal reactions. Researchers often inquire about its compatibility with azide-alkyne cycloaddition and other ligation techniques. The compound’s hydroxyl functional group further expands its utility, allowing for easy derivatization and conjugation with biomolecules such as peptides, proteins, and nucleic acids.

The synthesis of {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol involves meticulous steps to ensure high purity and yield. Laboratories specializing in custom synthesis and fine chemicals often highlight its importance in research-grade reagents. Its CAS No. 176640-04-3 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control in scientific workflows.

From an industrial perspective, {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol is gaining traction in the development of advanced materials and nanotechnology. Its ability to form stable covalent bonds under mild conditions aligns with the growing interest in smart coatings and functional surfaces. Innovators in biomedical engineering are also exploring its potential in drug delivery systems and diagnostic tools.

Environmental and safety considerations are paramount when handling {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol. While it is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended. Researchers frequently seek guidance on storage conditions and handling protocols to ensure optimal performance and longevity of the compound.

In summary, {3-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol (CAS No. 176640-04-3) stands out as a multifaceted tool in modern science. Its applications span from basic research to industrial innovation, addressing key challenges in molecular imaging, material science, and therapeutic development. As the scientific community continues to uncover its potential, this compound remains a cornerstone in the toolkit of chemists and biologists alike.